Cas no 1250270-62-2 (2-(4-Methyl-1,2,4-triazol-3-yl)piperidine)

• Product Name: 2-(4-Methyl-1,2,4-triazol-3-yl)piperidine
• CAS No: 1250270-62-2
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 5231690
• Update Time: 2025-07-23

2-(4-Methyl-1,2,4-triazol-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine
• 2-(4-Methyl-1,2,4-triazol-3-yl)piperidine

• Inchi： 1S/C8H14N4/c1-12-6-10-11-8(12)7-4-2-3-5-9-7/h6-7,9H,2-5H2,1H3
• InChI Key： YLICHTZAMDDIIM-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=NN=CN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• XLogP3: -0.3
• Topological Polar Surface Area: 42.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(4-Methyl-1,2,4-triazol-3-yl)piperidine

Introduction to 2-(4-Methyl-1,2,4-triazol-3-yl)piperidine (CAS No. 1250270-62-2)

2-(4-Methyl-1,2,4-triazol-3-yl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1250270-62-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a piperidine ring linked to a 4-methyl-1,2,4-triazole moiety, which endows it with distinct chemical and biological characteristics that make it a valuable scaffold for medicinal chemists.

The piperidine moiety is a common pharmacophore in many drugs, known for its ability to enhance solubility, bioavailability, and metabolic stability. Its incorporation into pharmaceutical molecules often improves pharmacokinetic profiles. In contrast, the 4-methyl-1,2,4-triazole component introduces a nitrogen-rich heterocycle that can participate in hydrogen bonding interactions and influence the compound's binding affinity to biological targets. The specific arrangement of these groups in 2-(4-Methyl-1,2,4-triazol-3-yl)piperidine creates a versatile platform for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a lead candidate for various therapeutic applications. Studies suggest that the 4-methyl-1,2,4-triazole moiety can interact with enzymes and receptors in ways that may be beneficial for treating neurological disorders, infectious diseases, and inflammatory conditions. The methyl group at the 4-position further modulates the electronic properties of the triazole ring, allowing for fine-tuning of binding interactions.

One of the most compelling aspects of 2-(4-Methyl-1,2,4-triazol-3-yl)piperidine is its structural flexibility. The piperidine ring can adopt multiple conformations due to its saturated nature, while the triazole ring provides rigidity that can be exploited to optimize binding affinity. This balance between flexibility and rigidity makes it an attractive scaffold for drug design. Researchers have employed structure-based drug design (SBDD) techniques to explore how modifications to this compound can enhance its efficacy and selectivity.

In vitro studies have demonstrated promising results regarding the biological activity of 2-(4-Methyl-1,2,4-triazol-3-yl)piperidine. Initial assays have shown potential inhibitory effects on certain kinases and proteases implicated in cancer progression. The nitrogen atoms in both the piperidine and triazole rings serve as hydrogen bond donors or acceptors, which is critical for stabilizing interactions with biological targets. Additionally, the methyl group at position 4 of the triazole ring may influence electronic distribution and thus affect binding kinetics.

The synthesis of 2-(4-Methyl-1,2,4-triazol-3-yl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions between halogenated piperidine derivatives and azido-substituted triazoles followed by deprotection steps. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale screenings for biological activity.

The compound's potential extends beyond oncology; it has also been investigated for its antimicrobial properties. The unique combination of heterocyclic rings in 2-(4-Methyl-1,2,4-triazol-3-yl)piperidine may disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary data suggest that derivatives of this molecule exhibit activity against Gram-positive bacteria, making them candidates for further development as novel antibiotics.

Regulatory considerations play a crucial role in advancing compounds like 2-(4-Methyl-1,2,4-triazol-3-yl)piperidine into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards required for human testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to navigate regulatory pathways efficiently.

The future of research on CAS No. 1250270-62-2 lies in exploring its derivatives and analogs to identify more potent and selective bioactive molecules. High-throughput screening (HTS) technologies allow researchers to rapidly test thousands of compounds against various biological targets, accelerating the discovery process. Additionally, machine learning models are being employed to predict optimal modifications based on structural features observed in successful hits.

In conclusion, 2-(4-Methyl-l , 2 , 4 - triazol - 3 - yl ) piperid ine represents a promising area of investigation within pharmaceutical chemistry . Its unique structural features , coupled with encouraging preliminary data , position it as a valuable candidate for further exploration . As research progresses , this compound holds great potential to contribute to novel therapeutic strategies across multiple disease indications .